4-(1-Methylheptyloxycarbonyl)phenol

• Molecular Formula: C15H22O3
• Molecular Weight: 250.33 g/mol
• IUPAC Name: octan-2-yl 4-hydroxybenzoate
• InChI: InChI=1S/C15H22O3/c1-3-4-5-6-7-12(2)18-15(17)13-8-10-14(16)11-9-13/h8-12,16H,3-7H2,1-2H3
• InChI Key: JNXAOLWWDAIBSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)OC(=O)C1=CC=C(C=C1)O

Description

4-(1-Methylheptyloxycarbonyl)phenol is a useful research compound. Its molecular formula is C15H22O3 and its molecular weight is 250.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

27.6 g of p-hydroxybenzoic acid and 39.0 g of (R)-2-octanol were refluxed for 10 hours in 300 ml of benzene in the presence of 0.5 ml of conc. sulfuric acid. Then, the reaction solution was cooled to the room temperature, and then concentrated and purified by column chromatography, to obtain 21.5 g of p-hydroxybenzoic acid 1-methylheptyl ester. (yield: 43%)

Synthesis routes and methods II

Procedure details

The compound obtained in (1) above was dissolved in 15 ml of ethanol, and 0.36 g of 10 % palladium-on-carbon was added to the solution to conduct hydrogenation in a hydrogen atmosphere to obtain 1.29 g of the titled compound.